3-Acetyl-4-(2,2-dichloroethenyl)-5,5-dimethyloxolan-2-one

• CAS No.: 70603-89-3
• Molecular Formula: C10H12Cl2O3
• Molecular Weight: 251.10 g/mol
• IUPAC Name: 3-acetyl-4-(2,2-dichloroethenyl)-5,5-dimethyloxolan-2-one
• InChI: InChI=1S/C10H12Cl2O3/c1-5(13)8-6(4-7(11)12)10(2,3)15-9(8)14/h4,6,8H,1-3H3
• InChI Key: BGNYMCNSAVZQMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(C(OC1=O)(C)C)C=C(Cl)Cl

Description

3-Acetyl-4-(2,2-dichloroethenyl)-5,5-dimethyloxolan-2-one is a useful research compound. Its molecular formula is C10H12Cl2O3 and its molecular weight is 251.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

112 g of 50% strength KOH were added dropwise at room temperature to 162 g (0.5 mol) of the acetoacetate of 2-methyl-3,5,5,5-tetrachloropentan-2-ol in 200 ml of toluene and 5 g of tetrabutylammonium bromide. The mixture was then heated to 80° C. for a further 1-2 hours. After cooling the mixture, the aqueous phase was rendered strongly acid and the salts which had precipitated were dissolved with water. The organic phase was then separated off and dried with sodium sulphate and the solvent was stripped off under reduced pressure. 105 g of 2-acetyl-3-(2',2'-dichlorovinyl)-4-methyl-γ-valerolactone were obtained.